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Compound of Interest

Compound Name: 4-Bromo-2-nitroaniline

Cat. No.: B116644 Get Quote

For immediate reference, 4-Bromo-2-nitroaniline is a hazardous chemical requiring careful

handling and disposal in accordance with federal, state, and local regulations. It is harmful if

swallowed, in contact with skin, or inhaled, and causes serious skin and eye irritation.[1][2]

Always consult your institution's specific safety protocols and the full Safety Data Sheet (SDS)

before handling this compound.

This guide provides essential safety and logistical information for the proper disposal of 4-
Bromo-2-nitroaniline, tailored for researchers, scientists, and drug development

professionals.

Key Physical and Chemical Properties
A summary of the key quantitative data for 4-Bromo-2-nitroaniline is provided in the table

below for easy reference.

Property Value

Molecular Formula C₆H₅BrN₂O₂[2]

Molecular Weight 217.02 g/mol [2][3]

Appearance Yellow Solid[1]

Melting Point 110-113 °C[3]

Storage Class 11 - Combustible Solids[3]
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Experimental Protocol: Spill Management
In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and

contamination.

1. Evacuation and Ventilation:

Immediately evacuate unnecessary personnel from the spill area.

Ensure the area is well-ventilated to prevent the accumulation of dust and vapors.[4]

2. Personal Protective Equipment (PPE):

Before cleanup, don the appropriate PPE, including:

Chemical-resistant gloves

Safety goggles or face shield[3][4]

Protective clothing to prevent skin contact[1][4]

An N95 dust mask or a respirator for respiratory protection[3][4]

3. Containment and Cleanup:

Avoid generating dust.[5]

Carefully sweep or shovel the spilled solid material into a suitable, labeled container for

hazardous waste.[1][5][6]

4. Decontamination:

Wash the spill area thoroughly with soap and water.

Remove and wash all contaminated clothing before reuse.[7]

5. Waste Disposal:
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Seal the container with the spilled material and dispose of it as hazardous waste through a

licensed disposal company.[7]

Standard Operating Procedure for Disposal
The proper disposal of 4-Bromo-2-nitroaniline is critical to ensure environmental safety and

regulatory compliance.

1. Waste Identification and Segregation:

All waste containing 4-Bromo-2-nitroaniline, including unused product and contaminated

materials, must be treated as hazardous waste.

Segregate this waste from non-hazardous materials.

2. Containerization:

Collect waste in a clearly labeled, sealed, and appropriate container to prevent leaks or

spills.

3. Disposal Pathway:

The disposal of 4-Bromo-2-nitroaniline must be entrusted to a licensed waste disposal

company.

Adhere to all local and national regulations concerning chemical waste disposal.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 4-Bromo-2-
nitroaniline.
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Start: Handling 4-Bromo-2-nitroaniline
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Proper Disposal
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Caption: Disposal workflow for 4-Bromo-2-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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